2-benzyl-5-(2-fluorophenyl)-1,3,4-oxadiazole

• IUPAC Name: 2-benzyl-5-(2-fluorophenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C15H11FN2O/c16-13-9-5-4-8-12(13)15-18-17-14(19-15)10-11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key: VDWUICFCTWIDJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NN=C(O2)C3=CC=CC=C3F
• Molecular Formula: C15H11FN2O
• Molecular Weight: 254.26 g/mol

Description

2-benzyl-5-(2-fluorophenyl)-1,3,4-oxadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a type of oxadiazole, which is a class of organic compounds that contain a five-membered ring consisting of three nitrogen and two oxygen atoms.

Mechanism of Action

The mechanism of action of 2-benzyl-5-(2-fluorophenyl)-1,3,4-oxadiazole involves its ability to inhibit the activity of several enzymes and proteins that are involved in various cellular processes. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the synthesis of prostaglandins, which are mediators of inflammation. It has also been found to inhibit the activity of nuclear factor-kappa B (NF-κB), which is a protein that plays a crucial role in the regulation of the immune response and inflammation.
Biochemical and Physiological Effects
2-benzyl-5-(2-fluorophenyl)-1,3,4-oxadiazole has been found to exhibit several biochemical and physiological effects. It has been found to exhibit significant anti-inflammatory and antioxidant properties, which can help in the prevention and treatment of several diseases. It has also been found to exhibit anticancer properties by inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-benzyl-5-(2-fluorophenyl)-1,3,4-oxadiazole in lab experiments include its ability to inhibit the activity of several enzymes and proteins that are involved in various cellular processes, its anti-inflammatory, antioxidant, and anticancer properties, and its potential use as a therapeutic agent for the treatment of various diseases. The limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research on 2-benzyl-5-(2-fluorophenyl)-1,3,4-oxadiazole. One direction is to further investigate its potential use as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study its potential toxicity and safety in humans. Additionally, further studies can be conducted to investigate its potential use as a drug delivery system for targeted drug delivery.

Scientific Research Applications

2-benzyl-5-(2-fluorophenyl)-1,3,4-oxadiazole has been extensively studied for its potential applications in several fields of scientific research. It has been found to exhibit significant anti-inflammatory, antioxidant, and anticancer properties. Several research studies have reported its potential use as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.